Cas no 2731008-75-4 (2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride)

• Product Name: 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride
• CAS No: 2731008-75-4
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• CID: 6041920
• PubChem ID: 165591045
• Update Time: 2025-06-11

2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride
• 2731008-75-4
• 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride
• EN300-36226872

• Inchi： 1S/C8H7ClF2O3S/c1-14-4-5-2-6(10)8(7(11)3-5)15(9,12)13/h2-3H,4H2,1H3
• InChI Key： XMACTZBBXSHYHN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(COC)=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 255.9772493g/mol
• Monoisotopic Mass: 255.9772493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride

Research Briefing on 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride (CAS: 2731008-75-4)

2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride (CAS: 2731008-75-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based drugs. Its unique structural features, including the difluoro and methoxymethyl substituents, contribute to its reactivity and potential applications in medicinal chemistry.

Recent studies have focused on the synthetic utility of 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride in the preparation of novel sulfonamide derivatives. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for protease inhibitors, showing promising activity against several viral targets. The electron-withdrawing fluorine atoms and the methoxymethyl group were found to significantly influence the compound's reactivity profile and the biological activity of resulting derivatives.

In pharmaceutical development, this compound has been particularly valuable in structure-activity relationship (SAR) studies. Researchers at several major pharmaceutical companies have incorporated 2731008-75-4 into their drug discovery pipelines, especially for targets requiring modified sulfonamide pharmacophores. Its stability under various reaction conditions makes it particularly useful for parallel synthesis approaches in high-throughput screening.

Analytical characterization of 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride has been extensively documented in recent literature. Advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to study its molecular structure and reactivity. These studies have provided valuable insights into the compound's behavior in different chemical environments, which is crucial for its application in complex synthetic pathways.

The safety profile and handling requirements of 2731008-75-4 have also been a subject of recent investigation. As with many sulfonyl chlorides, proper precautions are necessary due to its reactivity with moisture and potential for causing skin and eye irritation. Recent safety studies have led to improved handling protocols that maintain the compound's utility while minimizing risks to researchers.

Looking forward, the applications of 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride appear to be expanding beyond traditional medicinal chemistry. Emerging research suggests potential uses in materials science, particularly in the development of specialty polymers and surface modification agents. The compound's unique combination of reactivity and stability makes it an attractive candidate for these novel applications.

In conclusion, 2,6-Difluoro-4-(methoxymethyl)benzenesulfonyl chloride (2731008-75-4) continues to be a valuable tool in chemical and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the growing understanding of its properties and applications, ensures its ongoing importance in the development of new therapeutic agents and functional materials.